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Compound of Interest

Compound Name: Disperse Yellow 49

Cat. No.: B1656943 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the

carrier dyeing of synthetic fibers, particularly polyester, with C.I. Disperse Yellow 49 (CAS

54824-37-2). The information is intended to guide researchers in achieving consistent and

high-quality dyeings for various applications.

Introduction
Disperse Yellow 49 is a methine-class disperse dye known for its bright, greenish-yellow

shade and good overall fastness properties.[1] Carrier dyeing is a well-established method for

applying disperse dyes to hydrophobic synthetic fibers like polyester at atmospheric pressure

and temperatures around 100°C.[1][2] This method utilizes organic compounds, known as

carriers, which act as swelling agents for the fiber. This action increases the intermolecular

space within the polymer structure, facilitating the diffusion and penetration of the dye

molecules into the fiber matrix.[3] The result is the ability to achieve deeper shades and

satisfactory fastness without resorting to high-temperature and high-pressure dyeing

equipment.

Physicochemical Properties of C.I. Disperse Yellow
49

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b1656943?utm_src=pdf-interest
https://www.benchchem.com/product/b1656943?utm_src=pdf-body
https://www.benchchem.com/product/b1656943?utm_src=pdf-body
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-49.html
http://www.worlddyevariety.com/disperse-dyes/disperse-yellow-49.html
https://www.echemi.com/products/pd180521109165-disperse-yellow-49.html
https://scispace.com/papers/the-mechanism-of-carrier-dyeing-1jwrngouo8
https://www.benchchem.com/product/b1656943?utm_src=pdf-body
https://www.benchchem.com/product/b1656943?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1656943?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key physicochemical properties of Disperse Yellow 49 is presented in Table

1.

Property Value

C.I. Name Disperse Yellow 49

CAS Number 54824-37-2[1]

Molecular Formula C₂₁H₂₂N₄O₂[1]

Molecular Weight 362.43 g/mol [1]

Chemical Class Methine[1]

Appearance Light brown powder[1][4]

Solubility
Soluble in acetone and ethanol; slightly soluble

in DMSO and methanol.[1][4]

Principle of Carrier Dyeing
The mechanism of carrier dyeing involves the carrier plasticizing the synthetic fiber. By lowering

the glass transition temperature (Tg) of the polymer, the carrier enhances the segmental

mobility of the polymer chains.[3][5] This increased mobility creates transient voids, allowing

the disperse dye molecules, which are sparingly soluble in water, to diffuse from the dyebath

into the amorphous regions of the fiber. The overall process can be visualized as a series of

steps from dye dispersion in the bath to its final fixation within the fiber.

Aqueous Dyebath

Synthetic Fiber (Polyester)Disperse Dye Aggregates Dispersing AgentDispersion

Carrier Emulsion

Fiber Surface

Adsorption & Swelling

Dye Transport

Amorphous Fiber Matrix
Dye Diffusion & Fixation
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Caption: Mechanism of Carrier Dyeing.

Experimental Protocols
The following protocols provide a general framework for the carrier dyeing of polyester with

Disperse Yellow 49. Researchers should note that optimization of parameters such as carrier

type and concentration, dyeing time, and temperature may be necessary to achieve desired

results for specific applications.

Materials and Reagents
Substrate: 100% Polyester fabric

Dye: C.I. Disperse Yellow 49

Carrier: e.g., o-phenylphenol, butyl benzoate, or a commercial proprietary carrier

Dispersing Agent: A non-ionic or anionic surfactant

Wetting Agent: (Optional)

Acetic Acid: To adjust pH

Sodium Hydroxide: For reduction clearing

Sodium Hydrosulfite: For reduction clearing

Non-ionic Detergent: For after-treatment

Dyeing Procedure
Preparation of the Dyebath:

Set the liquor-to-goods ratio (L:R), for example, at 1:20.

Fill the dyeing vessel with the required amount of distilled water.
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Add a dispersing agent (e.g., 1 g/L) and a wetting agent (e.g., 1 g/L).

Disperse the required amount of C.I. Disperse Yellow 49 in a small amount of water to

form a paste, then add it to the dyebath.

Add the carrier (e.g., 3 g/L).

Adjust the pH of the dyebath to 4.5-5.5 using acetic acid.[1]

Dyeing Cycle:

Introduce the pre-wetted polyester fabric into the dyebath at an initial temperature of

approximately 60°C.

Run the fabric in the blank bath for 15 minutes to ensure uniform absorption of the carrier.

Raise the temperature to the boil (approximately 100°C) at a rate of 1-2°C per minute.

Continue dyeing at the boil for 60-90 minutes.

After dyeing, cool the dyebath to 70°C.

After-treatment (Reduction Clearing):

Drain the dyebath.

Prepare a fresh bath with sodium hydroxide (e.g., 2 g/L) and sodium hydrosulfite (e.g., 2

g/L).

Treat the dyed fabric in this bath at 70-80°C for 15-20 minutes to remove any unfixed

surface dye.

Rinse the fabric thoroughly, first with hot water and then with cold water.

Neutralize with a dilute solution of acetic acid, if necessary, followed by a final cold rinse.

Dry the dyed fabric.
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Caption: Experimental Workflow for Carrier Dyeing.

Quantitative Data
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The following tables summarize typical quantitative data related to the carrier dyeing of

polyester with disperse dyes.

Recommended Dyeing Parameters
Parameter Recommended Value

Dye Concentration (% o.w.f.)* 0.5 - 2.0

Carrier Concentration (g/L) 2 - 5

Dispersing Agent (g/L) 1 - 2

pH 4.5 - 5.5[1]

Dyeing Temperature 100°C[1][2]

Dyeing Time (at temp.) 60 - 90 minutes

*o.w.f. = on the weight of fabric

Effect of Carrier Concentration on Color Yield
(Illustrative Example)
The concentration of the carrier significantly influences the color yield, expressed as K/S

values. The data in Table 3 is illustrative and based on a typical disperse dye on polyester;

similar trends would be expected for Disperse Yellow 49.

Carrier Conc. (% o.w.f.) K/S Value at 90°C K/S Value at 100°C

0 3.20 6.35

1 4.85 8.90

2 6.75 11.20

3 8.90 12.21

4 8.50 12.50

5 8.10 12.15
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Note: Data is illustrative for a generic disperse dye and optimization for Disperse Yellow 49 is

recommended.

Fastness Properties of Disperse Yellow 49 on Polyester
The fastness properties of polyester dyed with Disperse Yellow 49 using the carrier method

are generally good, with excellent fastness to sunlight.[2]

Fastness Test AATCC Standard ISO Standard

Ironing 3 5

Light Fastness 7 7

Perspiration (Fading) 5 5

Perspiration (Staining) 5 4-5

Washing (Fading) 5 5

Washing (Staining) 5 5

Source: World Dye Variety[1]

Safety and Environmental Considerations
Carriers are often based on aromatic compounds such as phenols and benzoates, which can

be toxic and have a strong odor.[6] It is crucial to handle these chemicals in a well-ventilated

area and with appropriate personal protective equipment. Environmental regulations may

restrict the use of certain carriers, and researchers should consult relevant guidelines. The

development and use of eco-friendly carriers are of growing importance in the textile industry.

Conclusion
The carrier dyeing method is a viable and effective technique for applying Disperse Yellow 49
to synthetic fibers like polyester at atmospheric pressure. By carefully controlling the dyeing

parameters and after-treatment processes, it is possible to achieve vibrant yellow shades with

good to excellent fastness properties. The protocols and data presented in these notes serve

as a valuable starting point for researchers and scientists working with this dye-fiber system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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